Cas no 57076-66-1 (1H-Purine-2,6-dione, 3,7-dihydro-1,3-bis(1-methylethyl)-7-(3-oxobutyl)-)

57076-66-1 structure
Product name:1H-Purine-2,6-dione, 3,7-dihydro-1,3-bis(1-methylethyl)-7-(3-oxobutyl)-
1H-Purine-2,6-dione, 3,7-dihydro-1,3-bis(1-methylethyl)-7-(3-oxobutyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Purine-2,6-dione, 3,7-dihydro-1,3-bis(1-methylethyl)-7-(3-oxobutyl)-
- 7-(3-oxobutyl)-1,3-di(propan-2-yl)purine-2,6-dione
- DTXSID60513808
- 57076-66-1
- 7-(3-Oxobutyl)-1,3-di(propan-2-yl)-3,7-dihydro-1H-purine-2,6-dione
- SCHEMBL11366248
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- Inchi: InChI=1S/C15H22N4O3/c1-9(2)18-13-12(14(21)19(10(3)4)15(18)22)17(8-16-13)7-6-11(5)20/h8-10H,6-7H2,1-5H3
- InChI Key: YUYJADXHLDWTIR-UHFFFAOYSA-N
- SMILES: CC(N1C(=O)C2=C(N=CN2CCC(=O)C)N(C(C)C)C1=O)C
Computed Properties
- Exact Mass: 306.16936
- Monoisotopic Mass: 306.16919058g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 5
- Complexity: 477
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 75.5Ų
Experimental Properties
- PSA: 75.51
1H-Purine-2,6-dione, 3,7-dihydro-1,3-bis(1-methylethyl)-7-(3-oxobutyl)- Related Literature
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Rong Ding,Tingting Yan,Yi Wang,Yan Long,Guangyin Fan Green Chem., 2021,23, 4551-4559
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Ronny Wahlström,Alistair King,Arno Parviainen,Kristiina Kruus,Anna Suurnäkki RSC Adv., 2013,3, 20001-20009
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Wenjie Fan,Haibo Li,Fengyi Zhao,Xujing Xiao,Yongchao Huang,Hongbing Ji Chem. Commun., 2016,52, 5316-5319
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Marya Ahmed,Kazuhiko Ishihara,Ravin Narain Chem. Commun., 2014,50, 2943-2946
57076-66-1 (1H-Purine-2,6-dione, 3,7-dihydro-1,3-bis(1-methylethyl)-7-(3-oxobutyl)-) Related Products
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